1-{2-[1-(4-Methylbenzoyl)piperidin-2-yl]ethyl}azepane

• Molecular Formula: C21H32N2O
• Molecular Weight: 328.5 g/mol
• IUPAC Name: [2-[2-(azepan-1-yl)ethyl]piperidin-1-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C21H32N2O/c1-18-9-11-19(12-10-18)21(24)23-16-7-4-8-20(23)13-17-22-14-5-2-3-6-15-22/h9-12,20H,2-8,13-17H2,1H3
• InChI Key: VSKHTSNEOFXCKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCCCC2CCN3CCCCCC3

Description

1-{2-[1-(4-Methylbenzoyl)piperidin-2-yl]ethyl}azepane is a complex organic compound that features a piperidine ring substituted with a 4-methylbenzoyl group and an azepane ring. This compound is of significant interest in the field of medicinal chemistry due to its potential pharmacological properties.

Preparation Methods

The synthesis of 1-{2-[1-(4-Methylbenzoyl)piperidin-2-yl]ethyl}azepane typically involves multi-step organic reactions. The initial step often includes the formation of the piperidine ring, followed by the introduction of the 4-methylbenzoyl group. The azepane ring is then synthesized and attached to the piperidine derivative. Common reagents used in these reactions include various alkylating agents, reducing agents, and catalysts to facilitate the formation of the desired product .

Chemical Reactions Analysis

1-{2-[1-(4-Methylbenzoyl)piperidin-2-yl]ethyl}azepane undergoes several types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions often involve hydrogenation using catalysts like palladium on carbon, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where halogenated derivatives are replaced by nucleophiles such as amines or thiols.

Scientific Research Applications

1-{2-[1-(4-Methylbenzoyl)piperidin-2-yl]ethyl}azepane has been explored for various scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to evaluate its efficacy as a therapeutic agent for various diseases, including neurological disorders and infections.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals

Mechanism of Action

The mechanism of action of 1-{2-[1-(4-Methylbenzoyl)piperidin-2-yl]ethyl}azepane involves its interaction with specific molecular targets in the body. The compound may bind to receptors or enzymes, modulating their activity and leading to therapeutic effects. The exact pathways and targets are still under investigation, but it is believed to influence neurotransmitter systems and cellular signaling pathways .

Comparison with Similar Compounds

1-{2-[1-(4-Methylbenzoyl)piperidin-2-yl]ethyl}azepane can be compared with other piperidine and azepane derivatives:

Piperidine Derivatives: Compounds like piperine and piperidine alkaloids share structural similarities but differ in their pharmacological profiles and applications.

Azepane Derivatives: Similar compounds include azepane-based drugs used in treating psychiatric disorders. .